Cas no 1253789-55-7 (Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate)

Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate is a specialized heterocyclic compound featuring a 1,8-naphthyridine core with a propynyl substitution at the N1 position and an ester functional group at the C3 position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing fused nitrogen-containing heterocycles. The presence of both hydroxyl and keto functionalities enhances its versatility in metal coordination and further derivatization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, where it may serve as a scaffold for bioactive molecules. The compound’s stability and synthetic accessibility further contribute to its utility in research and development settings.
Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate structure
1253789-55-7 structure
Product Name:Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
CAS No:1253789-55-7
MF:C14H12N2O4
MW:272.256083488464
MDL:MFCD17011906
CID:1033292
PubChem ID:54731402
Update Time:2025-06-14

Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-hydroxy-2-oxo-1-(prop-2-yn-1-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
    • Ethyl 4-hydroxy-2-oxo-1-(prop-2-yn-1-yl)-1,2-dihydro-1,8-phthyridine-3-carboxylate
    • ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
    • AG-L-58344
    • AK119547
    • CTK6F5592
    • KB-253401
    • KB-51262
    • MolPort-016-578-873
    • DTXSID30716369
    • AKOS015856253
    • CS-0338263
    • DA-17558
    • 1253789-55-7
    • Ethyl4-hydroxy-2-oxo-1-(prop-2-yn-1-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
    • ethyl 4-hydroxy-2-oxo-1-prop-2-ynyl-1,8-naphthyridine-3-carboxylate
    • s10977
    • Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
    • MDL: MFCD17011906
    • Inchi: 1S/C14H12N2O4/c1-3-8-16-12-9(6-5-7-15-12)11(17)10(13(16)18)14(19)20-4-2/h1,5-7,17H,4,8H2,2H3
    • InChI Key: LXFRSZLOKHZOEE-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)OCC)C(N(CC#C)C2C1=CC=CN=2)=O

Computed Properties

  • Exact Mass: 272.07970687g/mol
  • Monoisotopic Mass: 272.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 79.7Ų

Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate Security Information

  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate Pricemore >>

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Additional information on Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS: 1253789-55-7)

The compound Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS: 1253789-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the prop-2-ynyl group in stabilizing the compound and improving its bioavailability.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including those involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, suggesting its potential as a multi-targeted therapeutic agent. Notably, its ability to modulate key signaling pathways such as NF-κB and MAPK has been a focal point of recent research.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the structure-activity relationship (SAR) of Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate. The study identified critical structural features that contribute to its biological activity, paving the way for the design of more potent derivatives. The researchers also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed in future studies. However, the current body of research underscores the potential of Ethyl 4-hydroxy-2-oxo-1-(prop-2-ynyl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate as a valuable scaffold for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms and expand its applications in treating complex diseases.

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